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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the post-translational modifications
(PTMs) of the nuclear protein p80-coilin, a key scaffolding protein of Cajal bodies (CBSs).
Understanding the intricate regulation of p80-coilin through PTMs is crucial for elucidating its
role in various cellular processes, including ribonucleoprotein (RNP) biogenesis, and for
developing novel therapeutic strategies targeting these pathways.

Introduction to p80-coilin and its Functions

p80-coilin is the signature protein of Cajal bodies, subnuclear structures involved in the
maturation, assembly, and recycling of small nuclear ribonucleoproteins (SnRNPs) and other
RNPs.[1] While a significant portion of p80-coilin is localized to CBs, a substantial pool also
exists in the nucleoplasm. The dynamic exchange of p80-coilin between these compartments
is tightly regulated and influenced by its post-translational modification status. These
modifications play a critical role in modulating p80-coilin's interactions with other proteins and
RNAs, its subcellular localization, and its overall function in maintaining nuclear homeostasis.

Key Post-Translational Modifications of p80-coilin

p80-coilin undergoes several key PTMs, including phosphorylation, methylation, ubiquitination,
and SUMOylation. These modifications are dynamically regulated by a host of enzymes and
signaling pathways, influencing the structure and function of Cajal bodies.
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Phosphorylation

Phosphorylation is a major regulatory PTM of p80-coilin, influencing Cajal body assembly and

disassembly throughout the cell cycle.[2][3] p80-coilin is a phosphoprotein, with its

phosphorylation levels increasing during mitosis, which correlates with the disassembly of Cajal

bodies.[2]

Quantitative Data on p80-coilin Phosphorylation

While mass spectrometry-based proteomics has identified numerous phosphorylation sites on

p80-coilin, comprehensive quantitative data, such as the stoichiometry of each modification

under different cellular conditions, remains largely uncharacterized in publicly available

literature. The following table summarizes the currently identified phosphorylation sites and the

key enzymes involved in their regulation.

Modification Regulating Regulating Functional
) . References
Site Kinase Phosphatase Consequence
Regulates Cajal
body assembly
Ser/Thr residues  CDK2-cyclin E PPM1G and disassembly  [2][3][4][5]
during the cell
cycle.
Impacts coilin
At least 11 sites ) self-association
) N CDK2-cyclin E, ) )
identified by PPM1G and interaction [2]
UHKM1, VRK1
tandem MS/MS with SMN and
SmB'.
Identified in
T122, T303, protein-wide
S271, S489, Not specified Not specified screens; specific
S566 functions under
investigation.
Methylation
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Arginine methylation of p80-coilin, particularly within its RG-rich motif, is crucial for its
interaction with the Survival of Motor Neuron (SMN) protein.[6] The SMN complex plays a vital
role in the assembly of SnRNPs. The methylation status of p80-coilin, therefore, directly
impacts the recruitment of the SMN complex to Cajal bodies.

Quantitative Data on p80-coilin Methylation

Specific quantitative data on the stoichiometry of p80-coilin methylation is not readily available.
The primary enzyme responsible for the symmetrical dimethylation of Sm proteins, which
associate with coilin, is PRMT5. While direct methylation of coilin by PRMT5 is suggested,
further studies are needed for confirmation.

o ] Regulating Functional
Modification Site References
Methyltransferase Consequence

Modulates interaction
o with the SMN protein,
RG-box PRMT5 (implicated) ) [61[7]
affecting shRNP

biogenesis.

Ubiquitination
Ubiquitination of p80-coilin has been observed, notably during adenovirus infection. This
modification appears to be non-degradative and is suggested to play a role in regulating viral

MRNA export.[8] The adenovirus E1B-55K/E4orf6 complex, a viral E3 ubiquitin ligase, is a
candidate for mediating this modification.[4][8][9][10][11][12][13][14]

Quantitative Data on p80-coilin Ubiquitination

The specific lysine residues on p80-coilin that are ubiquitinated and the stoichiometry of this

modification are yet to be determined.
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o ] Regulating E3 Functional
Modification Site . References
Ligase Consequence
May regulate viral
- Adenovirus E1B- MRNA export during
Not specified . ) ] [8][12][13]
55K/E4orf6 (putative) infection (non-
degradative).
SUMOylation

p80-coilin is also modified by the Small Ubiquitin-like Modifier (SUMO) protein. This

modification is implicated in the DNA damage response, where it influences the dynamics of
PARP1. The E3 SUMO ligase PIAS4 has been shown to interact with and SUMOylate coilin.
[15]

Quantitative Data on p80-coilin SUMOylation

While it is known that multiple lysine residues on coilin can be SUMOylated, the precise
locations and stoichiometry of these modifications are still under investigation.

o . Regulating E3 Functional
Maodification Site ) References
Ligase Consequence
Involved in the DNA
Multiple Lysine damage response;
PIAS4 [2][15][16]

Residues

influences PARP1

dynamics.

Signaling Pathways Regulating p80-coilin PTMs

The post-translational modification of p80-coilin is a dynamic process controlled by complex

signaling networks. Below are diagrams of the key pathways involved.
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Diagram 1: Regulation of p80-coilin Phosphorylation.
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Diagram 2: PIAS4-mediated SUMOylation of p80-coilin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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